7-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(4-methoxyphenyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 7-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(4-methoxyphenyl)-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C25H20N4O6/c1-32-16-10-8-15(9-11-16)29-24(30)17-12-7-14(13-19(17)26-25(29)31)23-27-22(28-35-23)18-5-4-6-20(33-2)21(18)34-3/h4-13H,1-3H3,(H,26,31)
• InChI Key: FCBWFKLUYKEAPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3=C(C=C(C=C3)C4=NC(=NO4)C5=C(C(=CC=C5)OC)OC)NC2=O
• Molecular Formula: C25H20N4O6
• Molecular Weight: 472.4 g/mol
• CAS No.: 1326895-14-0

Description

This compound belongs to the quinazoline-dione family, characterized by a bicyclic core fused with a 1,2,4-oxadiazole ring. The structural uniqueness arises from the substitution patterns: a 2,3-dimethoxyphenyl group on the oxadiazole ring and a 4-methoxyphenyl group at the quinazoline’s N3 position. Such modifications are designed to enhance electronic properties, solubility, and biological interactions. Crystallographic analysis via SHELX software confirms its planar quinazoline core, with the oxadiazole and methoxyphenyl groups contributing to steric and electronic modulation.

Biological Activity

7-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(4-methoxyphenyl)quinazoline-2,4(1H,3H)-dione, commonly referred to as DMJO-PQD, is a heterocyclic compound that has garnered attention for its potential biological activities. This compound is characterized by its complex structure featuring quinazoline and oxadiazole moieties, which are known for their diverse pharmacological properties. This article provides a comprehensive overview of the biological activities associated with DMJO-PQD, supported by research findings and case studies.

Chemical Structure and Properties

The chemical structure of DMJO-PQD can be represented as follows:

Property	Details
Molecular Formula	C19H18N4O4
Molecular Weight	358.37 g/mol
IUPAC Name	7-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(4-methoxyphenyl)quinazoline-2,4(1H,3H)-dione
Functional Groups	Quinazoline, Oxadiazole

Antimicrobial Activity

DMJO-PQD has been evaluated for its antimicrobial properties against various bacterial strains. Studies indicate moderate effectiveness against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli.

• Study Findings:
  • Inhibition zones were measured using the Agar well diffusion method.
  • DMJO-PQD exhibited inhibition zones of approximately 10–15 mm against tested strains.
  • Minimum Inhibitory Concentration (MIC) values ranged from 65 to 80 mg/mL against E. coli and S. aureus .

Antiviral Activity

Limited research has explored the antiviral potential of DMJO-PQD. Preliminary studies suggest weak inhibitory effects against the Hepatitis C virus (HCV), indicating a need for further investigation into its antiviral mechanisms .

Anticancer Potential

Quinazoline derivatives are recognized for their anticancer properties. DMJO-PQD has been assessed in vitro for its antiproliferative effects on various cancer cell lines.

• Case Study:
  • A study evaluated the compound against HepG2 (liver), MGC-803 (stomach), and A549 (lung) cancer cell lines.
  • Results indicated that DMJO-PQD significantly inhibited cell proliferation with IC50 values comparable to established anticancer drugs .

The biological activities of DMJO-PQD can be attributed to its ability to interact with specific molecular targets involved in key biological processes:

• Antimicrobial Mechanism:
  • It is hypothesized that DMJO-PQD disrupts bacterial cell wall synthesis or inhibits essential enzymes involved in bacterial metabolism .
• Anticancer Mechanism:
  • The compound may induce apoptosis in cancer cells through the activation of caspases or inhibition of cell cycle progression .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues and Their Properties

The closest analogue identified is 7-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-[(3-methoxyphenyl)methyl]quinazoline-2,4(1H,3H)-dione (hereafter Compound A ) . Below is a comparative analysis:

Feature	Target Compound	Compound A	Impact of Modifications
Oxadiazole Substituent	2,3-Dimethoxyphenyl (electron-donating groups)	4-Chlorophenyl (electron-withdrawing group)	Dimethoxy groups enhance solubility and π-π stacking; Cl reduces electron density, affecting reactivity.
Quinazoline Substituent	4-Methoxyphenyl (para-substitution)	(3-Methoxyphenyl)methyl (benzyl group with meta-methoxy)	Benzyl group in Compound A increases steric bulk, potentially reducing membrane permeability.
Molecular Weight	~463.45 g/mol (estimated)	~498.90 g/mol (reported)	Higher MW in Compound A may limit bioavailability.
Polar Surface Area	~90 Ų (predicted)	~85 Ų (predicted)	Similar PSA values suggest comparable solubility profiles.
Biological Activity	Hypothesized kinase inhibition (based on quinazoline-dione motifs)	Reported anticancer activity (specific targets undisclosed)	Chlorine in Compound A may enhance cytotoxicity but reduce selectivity.

Discussion of Findings

Electronic Effects: The target compound’s 2,3-dimethoxyphenyl group provides electron-donating methoxy groups, stabilizing the oxadiazole ring and enhancing interactions with hydrophobic enzyme pockets.

Steric Considerations : The benzyl substitution in Compound A adds conformational flexibility but may hinder binding in sterically constrained active sites. The target compound’s rigid 4-methoxyphenyl group likely improves target specificity.

Solubility and Bioavailability : Both compounds exhibit moderate polar surface areas (~85–90 Ų), suggesting similar passive diffusion capabilities. However, the target compound’s methoxy-rich structure may confer better aqueous solubility than Compound A’s chlorinated analogue.